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Compound of Interest

Compound Name: 2,5-Diisopropylphenol

CAS No.: 35946-91-9

Cat. No.: B050405

Get Quote

AN-HPLC-025

Introduction

2,5-Diisopropylphenol is a positional isomer of propofol (2,6-diisopropylphenol), a widely used

intravenous anesthetic agent. As a potential impurity or related substance in propofol

formulations, the accurate and sensitive quantification of 2,5-diisopropylphenol is crucial for

quality control and safety assessment in the pharmaceutical industry. This application note

presents a reliable reversed-phase high-performance liquid chromatography (RP-HPLC)

method for the analysis of 2,5-Diisopropylphenol. The described protocol is suitable for

researchers, scientists, and drug development professionals involved in the analysis of

phenolic compounds and related substances.

Physicochemical Properties of 2,5-Diisopropylphenol

A summary of the key physicochemical properties of 2,5-Diisopropylphenol is provided in the

table below. This information is essential for method development and understanding the

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b050405#bc-rfq
https://www.benchchem.com/product/b050405/docs?utm_src=pdf-body#application-note-high-performance-liquid-chromatography-hplc-analysis-of-2-5-diisopropylphenol
https://www.benchchem.com/product/b050405/docs?utm_src=pdf-body#application-note-high-performance-liquid-chromatography-hplc-analysis-of-2-5-diisopropylphenol
https://www.benchchem.com/product/b050405/docs?utm_src=pdf-body#application-note-high-performance-liquid-chromatography-hplc-analysis-of-2-5-diisopropylphenol
https://www.benchchem.com/product/b050405/docs?utm_src=pdf-body#application-note-high-performance-liquid-chromatography-hplc-analysis-of-2-5-diisopropylphenol
https://www.benchchem.com/product/b050405/docs?utm_src=pdf-body#application-note-high-performance-liquid-chromatography-hplc-analysis-of-2-5-diisopropylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050405?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


chromatographic behavior of the analyte.

Property Value

Molecular Formula C₁₂H₁₈O

Molecular Weight 178.27 g/mol

Appearance Colorless to pale yellow liquid or solid

Melting Point Approximately 95.5 °C

Boiling Point Approximately 263 °C at 760 mmHg

Solubility
Soluble in organic solvents like methanol and

acetonitrile, with limited solubility in water.

Experimental Protocols
Instrumentation and Chromatographic Conditions
This section details the equipment and parameters for the HPLC analysis of 2,5-
Diisopropylphenol. The conditions are adapted from established methods for the analysis of

propofol and its related impurities.
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Parameter Recommended Conditions

HPLC System
A standard HPLC system with a UV or PDA

detector.

Column
C18 reversed-phase column (e.g., 250 mm x 4.6

mm, 5 µm particle size).

Mobile Phase
Isocratic elution with a mixture of Acetonitrile

and Water (e.g., 65:35 v/v).

Flow Rate 1.0 mL/min.

Column Temperature 30 °C.

Detection Wavelength

UV detection at approximately 270 nm. Phenolic

compounds typically exhibit strong absorbance

in this region.

Injection Volume 10 µL.

Run Time Approximately 10 minutes.

Preparation of Standard Solutions
Accurate preparation of standard solutions is critical for the quantification of 2,5-
Diisopropylphenol.

Stock Standard Solution (1000 µg/mL):

Accurately weigh approximately 25 mg of 2,5-Diisopropylphenol reference standard.

Transfer the standard to a 25 mL volumetric flask.

Dissolve and dilute to volume with the mobile phase (Acetonitrile:Water, 65:35 v/v).

Sonicate for 5 minutes to ensure complete dissolution.

Working Standard Solutions:
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Prepare a series of working standard solutions by serially diluting the stock standard

solution with the mobile phase to achieve concentrations in the desired calibration range

(e.g., 1, 5, 10, 25, 50, and 100 µg/mL).

Sample Preparation
The sample preparation procedure will vary depending on the matrix. For bulk drug substance

or finished product analysis, a simple dilution is typically sufficient.

Accurately weigh a portion of the sample containing the equivalent of approximately 25 mg

of 2,5-Diisopropylphenol.

Transfer to a 25 mL volumetric flask.

Add approximately 15 mL of the mobile phase and sonicate for 10 minutes to dissolve the

sample.

Dilute to volume with the mobile phase and mix well.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Method Validation Summary
The following table summarizes the typical validation parameters and acceptance criteria for an

HPLC method for the analysis of 2,5-Diisopropylphenol, based on ICH guidelines. The

presented quantitative data is representative and adapted from validated methods for the

closely related isomer, propofol, and should be verified for 2,5-Diisopropylphenol in a formal

method validation study.
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Parameter Typical Results
Acceptance Criteria (as
per ICH Q2(R1))

Retention Time (RT) ~ 5-7 minutes

Consistent RT with a relative

standard deviation (RSD) of ≤

2%.

Linearity (R²) ≥ 0.999
Correlation coefficient (R²) ≥

0.995.

Range 1 - 100 µg/mL

The range over which the

method is linear, accurate, and

precise.

Limit of Detection (LOD) ~ 0.1 µg/mL Signal-to-noise ratio of 3:1.

Limit of Quantitation (LOQ) ~ 0.3 µg/mL Signal-to-noise ratio of 10:1.

Accuracy (% Recovery) 98.0 - 102.0%
Within 98.0% to 102.0% for

assay.

Precision (% RSD) ≤ 2.0%

Repeatability (Intra-day) and

Intermediate Precision (Inter-

day) RSD ≤ 2.0%.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the HPLC analysis of 2,5-
Diisopropylphenol.
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Caption: Workflow for HPLC analysis of 2,5-Diisopropylphenol.

Logical Relationship of Method Validation Parameters
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The relationship between key HPLC method validation parameters is depicted in the diagram

below.
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Caption: Interdependence of HPLC method validation parameters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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